Cas no 21742-06-3 (1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)-)

• Product Name: 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)-
• CAS No: 21742-06-3
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 1409042
• PubChem ID: 62501701
• Update Time: 2025-05-22

1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)-
• AKOS011791350
• EN300-8069617
• DTXSID201268918
• 21742-06-3
• 4-(2-chlorophenyl)-1,2,5-oxadiazol-3-amine

• Inchi： 1S/C8H6ClN3O/c9-6-4-2-1-3-5(6)7-8(10)12-13-11-7/h1-4H,(H2,10,12)
• InChI Key： ZEVIWNGRQJLFRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(N)=NON=1

Computed Properties

• Exact Mass: 195.02008
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)-

Recent Advances in the Study of 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)- (CAS: 21742-06-3)

The compound 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)- (CAS: 21742-06-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its oxadiazole core and chlorophenyl substituent, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, with a focus on its pharmacological properties and synthetic pathways.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)- exhibit potent inhibitory effects against certain kinases involved in inflammatory pathways. The study highlighted the compound's ability to modulate cytokine production, suggesting its utility in developing anti-inflammatory drugs. The researchers employed molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, providing a robust foundation for further optimization.

In addition to its anti-inflammatory potential, recent research has also explored the compound's anticancer properties. A preprint article available on bioRxiv reported that 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)- derivatives could induce apoptosis in cancer cell lines by targeting the PI3K/AKT/mTOR signaling pathway. The study utilized high-throughput screening and proteomic analysis to identify the compound's mechanism of action, revealing its potential as a lead compound for oncology drug development. These findings are particularly significant given the ongoing need for novel chemotherapeutic agents with improved efficacy and reduced side effects.

Synthetic methodologies for 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)- have also seen advancements. A recent publication in Organic Letters described a streamlined, one-pot synthesis route that improves yield and reduces byproduct formation. The new method employs catalytic hydrogenation and microwave-assisted cyclization, offering a more efficient and scalable approach for producing the compound and its analogs. This development is expected to facilitate further pharmacological studies by ensuring a reliable supply of high-purity material.

Despite these promising findings, challenges remain in the clinical translation of 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)-. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires structural modifications to enhance its metabolic stability. Ongoing research aims to address these limitations through medicinal chemistry strategies, such as the introduction of prodrug moieties or formulation innovations. Collaborative efforts between academic and industrial researchers are crucial to advancing this compound toward preclinical development.

In conclusion, 1,2,5-Oxadiazol-3-amine, 4-(2-chlorophenyl)- (CAS: 21742-06-3) represents a versatile scaffold with significant potential in drug discovery. Recent studies have elucidated its biological activities, synthetic routes, and therapeutic applications, paving the way for future investigations. As research progresses, this compound may emerge as a valuable tool for addressing unmet medical needs in inflammation, oncology, and beyond.